2-(1H-benzo[d]imidazol-1-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
• InChI: InChI=1S/C19H15N7OS/c27-19(11-25-12-21-13-4-1-2-5-15(13)25)20-10-18-23-22-17-8-7-14(24-26(17)18)16-6-3-9-28-16/h1-9,12H,10-11H2,(H,20,27)
• InChI Key: NEZPJZBJCMGHIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CC(=O)NCC3=NN=C4N3N=C(C=C4)C5=CC=CS5
• Molecular Formula: C19H15N7OS
• Molecular Weight: 389.4 g/mol

Description

2-(1H-benzo[d]imidazol-1-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H15N7OS and its molecular weight is 389.44. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

• New heterocycles incorporating a thiadiazole moiety were synthesized for use as insecticidal agents against the cotton leafworm, demonstrating the potential for agricultural applications (A. Fadda et al., 2017).
• A study on the microwave-assisted synthesis of benzimidazole derivatives including triazoles and thiadiazoles highlights the efficiency of these methods in producing compounds with potential antibacterial activity (N. Darekar et al., 2020).

Antimicrobial and Antiproliferative Activities

• Several benzimidazole derivatives have been evaluated for their antimicrobial activities, underscoring their potential in developing new antibacterial and antifungal agents. For instance, novel benz[d]imidazol-2-yl derivatives demonstrated efficiency as antibacterial agents against both Gram-positive and Gram-negative strains at higher concentrations (V. Reddy et al., 2010).
• Another study synthesized a library of benzoyl-1H-benzo[d][1,2,3]triazole-1-yl derivatives, assessing their in vitro microbial investigation and predicting drug-likeness, showcasing the compound's potential in pharmaceutical applications (K. Pandya et al., 2019).

Molecular Design and Synthesis

• The compound K-604, a derivative incorporating a benzimidazole moiety, has been identified as a potent ACAT-1 inhibitor with enhanced aqueous solubility and oral absorption, indicating its pharmaceutical significance (K. Shibuya et al., 2018).
• Research into the synthesis of pyrazole, thiazole, and thiadiazole derivatives containing benzofuran moieties suggests a variety of applications in medicinal chemistry due to their structural diversity and potential bioactivity (A. Abdelhamid et al., 2012).